Cas no 1538058-17-1 (4-(2-methoxy-5-methylphenyl)oxane-2,6-dione)

• Product Name: 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione
• CAS No: 1538058-17-1
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 6454300
• PubChem ID: 83487469
• Update Time: 2025-05-19

4-(2-methoxy-5-methylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione
• 1538058-17-1
• EN300-1806185

• Inchi： 1S/C13H14O4/c1-8-3-4-11(16-2)10(5-8)9-6-12(14)17-13(15)7-9/h3-5,9H,6-7H2,1-2H3
• InChI Key： NQOICMYTYCWQOP-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=C(C)C=CC=2OC)CC1=O)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione

Chemical Profile of 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione (CAS No. 1538058-17-1)

4-(2-methoxy-5-methylphenyl)oxane-2,6-dione, identified by its CAS number 1538058-17-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic diketone exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of both methoxy and methyl substituents on the aromatic ring, coupled with the oxane diketone core, imparts distinct electronic and steric properties that make it a versatile scaffold for further chemical modifications.

The compound’s molecular structure, featuring an oxane ring connected to a biphenyl moiety with specific substituents, suggests potential utility as an intermediate in the synthesis of more complex molecules. Oxane derivatives are known for their stability and compatibility with various functional groups, making them valuable in the development of novel pharmaceuticals. The 2-methoxy-5-methylphenyl part of the molecule enhances its reactivity, allowing for diverse chemical transformations that can be tailored to specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The oxane diketone core has shown promise in modulating biological pathways associated with inflammation and oxidative stress, which are key factors in conditions such as Alzheimer’s disease and neurodegeneration. These findings align with broader trends in drug discovery, where natural product-inspired scaffolds are being leveraged to identify new therapeutic agents.

Furthermore, the compound’s aromatic ring system offers opportunities for further derivatization, enabling the creation of libraries of analogs with optimized pharmacokinetic profiles. Researchers are particularly interested in how modifications at the 2-methoxy and 5-methyl positions can influence binding affinity and metabolic stability. Advanced computational methods, including molecular docking and quantum mechanical calculations, are being employed to predict the interactions of this compound with biological targets, thereby accelerating the drug discovery process.

The synthesis of 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione presents an intriguing challenge due to its complex structural features. Current synthetic routes involve multi-step organic transformations, often requiring careful control of reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been explored to construct the biphenyl core efficiently. Additionally, green chemistry principles are being integrated into these synthetic protocols to minimize waste and improve sustainability.

From a material science perspective, this compound has potential applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. The oxane diketone moiety can act as a chelating agent, facilitating the design of novel catalysts for organic transformations. Such applications highlight the interdisciplinary nature of modern chemical research, where compounds like 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione bridge gaps between different scientific domains.

The ongoing investigation into 4-(2-methoxy-5-methylphenyl)oxane-2,6-dione underscores its significance as a building block in synthetic chemistry and drug discovery. As research progresses, new methodologies for its synthesis and functionalization will continue to emerge, further expanding its utility. Collaborative efforts between academia and industry are essential to translate these laboratory findings into tangible applications that address global health challenges. The compound’s unique structural features position it as a cornerstone in the development of innovative chemical solutions.